Cas no 851788-00-6 (1-{4-(6-chloropyridin-3-yl)sulfonylpiperazin-1-yl}ethan-1-one)

• Product Name: 1-{4-(6-chloropyridin-3-yl)sulfonylpiperazin-1-yl}ethan-1-one
• CAS No: 851788-00-6
• MF: C₁₁H₁₄ClN₃O₃S
• MW: 303.765160083771
• CID: 5944007
• PubChem ID: 2496420
• Update Time: 2025-05-22

1-{4-(6-chloropyridin-3-yl)sulfonylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[(6-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}ethan-1-one
• 851788-00-6
• SR-01000064410
• AKOS005858768
• EN300-16065652
• SR-01000064410-1
• SCHEMBL18711635
• Z45516309
• 1-{4-(6-chloropyridin-3-yl)sulfonylpiperazin-1-yl}ethan-1-one

• Inchi： 1S/C11H14ClN3O3S/c1-9(16)14-4-6-15(7-5-14)19(17,18)10-2-3-11(12)13-8-10/h2-3,8H,4-7H2,1H3
• InChI Key： RPTFFSAVQNLSIY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N1CCN(C(C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 303.0444402g/mol
• Monoisotopic Mass: 303.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 1-{4-(6-chloropyridin-3-yl)sulfonylpiperazin-1-yl}ethan-1-one

1-{4-(6-Chloropyridin-3-yl)sulfonylpiperazin-1-yl}ethan-1-one: A Comprehensive Overview

The compound 1-{4-(6-chloropyridin-3-yl)sulfonylpiperazin-1-yl}ethan-1-one, identified by the CAS number 851788-00-6, is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound is characterized by its unique combination of functional groups, including a piperazine ring, a sulfonyl group, and a ketone moiety, which contribute to its diverse chemical properties and biological activities.

The molecular structure of this compound is intriguing, with the piperazine ring serving as a central hub connecting the sulfonyl group and the ethanone moiety. The presence of the 6-chloropyridine substituent further enhances the molecule's complexity and functionality. Recent studies have highlighted the importance of such heterocyclic structures in drug design, particularly due to their ability to interact with various biological targets, such as enzymes and receptors.

One of the most notable aspects of this compound is its potential application in medicinal chemistry. Researchers have been exploring its role as a potential therapeutic agent, particularly in the context of kinase inhibitors and other enzyme-targeted therapies. The sulfonyl group, in particular, has been shown to play a critical role in modulating the compound's bioactivity, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled scientists to model the interactions of this compound with various biological systems. For instance, molecular docking studies have revealed that the compound exhibits strong binding affinity to several protein targets, suggesting its potential utility in treating conditions such as cancer and inflammatory diseases.

In addition to its pharmacological applications, this compound has also been studied for its chemical synthesis and stability. The synthesis of 1-{4-(6-chloropyridin-3-yl)sulfonylpiperazin-1-yl}ethan-1-one involves a series of well-defined organic reactions, including nucleophilic aromatic substitution and ketone formation. These reactions not only highlight the versatility of piperazine derivatives but also underscore the importance of precise reaction conditions in achieving high yields and purity.

The stability of this compound under various environmental conditions has also been a topic of interest. Studies have shown that it exhibits remarkable stability under physiological conditions, which is a crucial factor for its potential use as an orally administered drug. Furthermore, its solubility properties have been optimized through structural modifications, enhancing its bioavailability and pharmacokinetic profile.

From an environmental standpoint, researchers have been evaluating the ecotoxicological implications of this compound. Preliminary studies suggest that it has low toxicity towards aquatic organisms, which aligns with current trends toward developing environmentally friendly pharmaceuticals.

In conclusion, 1-{4-(6-chloropyridin-3-yl)sulfonylpiperazin-1-yl}ethan-1-one represents a fascinating example of how advanced chemical synthesis and cutting-edge research can lead to innovative solutions in drug development. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of modern medicinal chemistry.